Cas no 871013-95-5 (2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester)

• Product Name: 2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester
• CAS No: 871013-95-5
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 1861950
• PubChem ID: 57984602
• Update Time: 2025-10-29

2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester
• tert-butyl 4-chloroisoindoline-2-carboxylate
• SCHEMBL8217475
• tert-butyl 4-chloro-2,3-dihydro-1H-isoindole-2-carboxylate
• DA-41030
• EN300-7047417
• 871013-95-5
• MB11251

• Inchi： 1S/C13H16ClNO2/c1-13(2,3)17-12(16)15-7-9-5-4-6-11(14)10(9)8-15/h4-6H,7-8H2,1-3H3
• InChI Key： WABWULFLXIFKHY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 253.0869564Da
• Monoisotopic Mass: 253.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester

Professional Introduction to 2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester (CAS No. 871013-95-5)

2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester, identified by the CAS number 871013-95-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isooindole family, a heterocyclic structure that is widely recognized for its versatile biological activities and potential therapeutic applications. The presence of a chloro substituent at the 4-position and an isobutyl ester group at the 1-position enhances its chemical reactivity and functional diversity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester exhibits unique electronic and steric properties due to its fused ring system and functional groups. The chloro group introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in drug development. Meanwhile, the isobutyl ester moiety contributes to solubility and metabolic stability, which are critical factors in pharmaceutical design. These features make the compound a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on isooindole derivatives due to their demonstrated efficacy in various biological assays. Studies have highlighted the potential of these compounds as scaffolds for developing treatments against neurological disorders, inflammatory diseases, and cancer. The 4-chloro substituent in particular has been shown to enhance binding affinity to biological targets, a phenomenon that is often exploited in rational drug design. The 1,1-dimethylethylester group, while providing stability, also allows for selective hydrolysis or transesterification under controlled conditions, offering synthetic flexibility.

One of the most compelling areas of research involving 2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester is its application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in disease pathogenesis. The unique structural motifs present in this compound make it an attractive candidate for designing molecules that can modulate these interactions selectively. For instance, recent studies have demonstrated that derivatives of this compound can inhibit specific PPIs associated with cancer progression by disrupting key signaling pathways.

Another promising application lies in its potential as an intermediate for synthesizing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are frequently dysregulated in diseases such as cancer. The chloro-substituted isooindole core provides a robust framework for designing kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with target residues. Researchers have leveraged this property to develop novel inhibitors with improved potency and selectivity over existing therapies. The isobutyl ester group, while not directly involved in binding, contributes to the overall pharmacokinetic profile of these inhibitors by influencing their solubility and metabolic clearance.

The synthesis of 2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester involves multi-step organic transformations that highlight the compound's synthetic accessibility yet complexity. Traditional methods often employ palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies to introduce the chloro and ester functionalities. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications. For instance, recent innovations in flow chemistry have allowed for the rapid preparation of this compound under controlled conditions, reducing reaction times and improving yields.

In terms of biological evaluation, 2H-Isoindole-2-carboxylic acid derivatives have shown promise as tools for understanding disease mechanisms and identifying new therapeutic targets. Preclinical studies have indicated that certain analogs exhibit anti-inflammatory properties by modulating immune cell signaling pathways. Additionally, some derivatives have demonstrated neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore the therapeutic potential of this chemical class and justify further investigation into their mechanisms of action.

The future direction of research on CAS No. 871013-95-5 is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically varying substituents on the isooindole core, researchers aim to identify analogs with enhanced efficacy, reduced toxicity, and improved pharmacokinetic profiles. Computational modeling techniques, such as molecular docking, will play a crucial role in guiding these efforts by predicting how different structural modifications will affect binding affinity to biological targets.

Moreover, there is growing interest in exploring the synthetic utility of this compound beyond pharmaceutical applications. Its unique scaffold makes it a valuable building block for materials science applications, including organic electronics and supramolecular chemistry. By leveraging its reactivity, scientists can design novel materials with tailored properties that could revolutionize various industries.

In conclusion, 2H-Isoindole-2-carboxylic acid, 4-chloro-1,3-dihydro-, 1,1-dimethylethylester (CAS No. 871013-95-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its structural features, coupled with recent advances in synthetic chemistry and drug discovery, position it as a cornerstone molecule for future research endeavors. As our understanding of its biological activities grows, so too will its importance as a tool for addressing some of humanity's most pressing health challenges.